Cas no 75702-99-7 (1-cyclopropyl-2,2,2-trifluoro-ethanamine;hydrochloride)

• Product Name: 1-cyclopropyl-2,2,2-trifluoro-ethanamine;hydrochloride
• CAS No: 75702-99-7
• MF: C₅H₉ClF₃N
• MW: 175.579870939255
• MDL: MFCD23098781
• CID: 2086657
• PubChem ID: 76371183
• Update Time: 2025-07-01

1-cyclopropyl-2,2,2-trifluoro-ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• α-(Trifluoromethyl)cyclopropanemethanamine Hydrochloride
• 1-cyclopropyl-2,2,2-trifluoroethan-1-amine hydrochloride
• 1-Cyclopropyl-2,2,2-trifluoroethylamine hydrochloride
• 1-cyclopropyl-2,2,2-trifluoroethanamine;hydrochloride
• MFCD23098781
• SB14037
• 75702-99-7
• SB14034
• 1-Cyclopropyl-2,2,2-trifluoroethanamine HCl
• AKOS025289538
• 1-Cyclopropyl-2,2,2-trifluoroethanamine hydrochloride
• AS-51748
• SCHEMBL14331840
• A865634
• 1-Cyclopropyl-2,2,2-trifluoroethan-1-amine HCl
• P13434
• 1-Cyclopropyl-2,2,2-trifluoroethanaminehydrochloride
• EN300-214022
• F1905-6474
• SY042444
• alpha-(Trifluoromethyl)cyclopropanemethanamine Hydrochloride
• SB45857
• Z2111525917
• 1-cyclopropyl-2,2,2-trifluoro-ethanamine;hydrochloride
• (S)-1-Cyclopropyl-2,2,2-trifluoroethanamine Hydrochloride
• (+/-)-a-(Trifluoromethyl)cyclopropanemethanamine Hydrochloride
• MFCD26569801
• SY099433

• MDL： MFCD23098781
• Inchi： 1S/C5H8F3N.ClH/c6-5(7,8)4(9)3-1-2-3;/h3-4H,1-2,9H2;1H
• InChI Key： SYGCZMSQFRLXRX-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C1CC1)N)(F)F

Computed Properties

• Exact Mass: 175.0375615g/mol
• Monoisotopic Mass: 175.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-cyclopropyl-2,2,2-trifluoro-ethanamine;hydrochloride

1-Cyclopropyl-2,2,2-Trifluoro-Ethanamine Hydrochloride: A Comprehensive Overview

The compound with CAS No 75702-99-7, commonly known as 1-cyclopropyl-2,2,2-trifluoro-ethanamine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development. The molecule consists of a cyclopropyl group attached to an ethanamine backbone, which is further substituted with three fluorine atoms at the second carbon. The hydrochloride salt form indicates its use as a pharmaceutical intermediate or active pharmaceutical ingredient (API) in various therapeutic areas.

1-Cyclopropyl-2,2,2-trifluoro-ethanamine hydrochloride exhibits interesting physicochemical properties that make it suitable for diverse applications. Its fluorinated structure contributes to enhanced stability and lipophilicity, which are desirable traits in drug design. Recent studies have explored its role as a building block in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The cyclopropyl group adds a unique stereochemical element to the molecule, enhancing its potential for binding to specific biological targets.

The synthesis of 1-cyclopropyl-2,2,2-trifluoro-ethanamine hydrochloride involves a multi-step process that typically begins with the preparation of the cyclopropyl derivative. Advanced methodologies, including transition-metal catalyzed reactions and fluorination techniques, have been employed to optimize the synthesis pathway. Researchers have also investigated the stereochemical outcomes of these reactions to ensure high enantiomeric purity, which is critical for pharmaceutical applications.

In terms of applications, 1-cyclopropyl-2,2,2-trifluoro-ethanamine hydrochloride has shown promise in the field of oncology. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, its fluorinated structure provides resistance to metabolic degradation, prolonging its half-life in vivo. This property makes it an attractive candidate for drug delivery systems that require sustained release profiles.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 1-cyclopropyl-2,2,2-trifluoro-ethanamine hydrochloride with biological targets at an atomic level. These studies have provided insights into the molecular mechanisms underlying its bioactivity and have guided further optimization efforts. For instance, molecular docking simulations have revealed critical residues on target proteins that are essential for binding affinity.

The environmental impact of 1-cyclopropyl-2,2,2-trifluoro-ethanamine hydrochloride has also been a topic of interest. Given its fluorinated nature, concerns about bioaccumulation and persistence in the environment have been raised. However, preliminary studies suggest that under certain conditions, the compound undergoes degradation through enzymatic pathways or abiotic processes. Further research is needed to fully understand its environmental fate and mitigate potential risks.

In conclusion, 1-cyclopropyl-2,2,2-trifluoro-ethanamine hydrochloride (CAS No 75702-99-7) represents a versatile molecule with significant potential in drug discovery and development. Its unique structure and favorable physicochemical properties make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in advancing therapeutic interventions.